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Executive Summary
Maleamic acid, the monoamide of maleic acid, is an emerging metabolite of interest in various

biological systems. While its presence has been confirmed in microorganisms and detected in

human blood, a comprehensive understanding of its metabolic pathways, endogenous

concentrations, and specific biological roles remains an active area of research. This technical

guide synthesizes the current knowledge on maleamic acid, providing insights into its

formation, potential metabolic fate, and analytical considerations for its detection and

quantification. The document also addresses the biological activities of its closely related

compound, maleic acid, which may be relevant due to the potential for in vivo hydrolysis. This

guide aims to serve as a foundational resource for researchers and professionals in drug

development and life sciences, highlighting both what is known and the critical knowledge gaps

that warrant further investigation.

Introduction to Maleamic Acid
Maleamic acid ((Z)-4-amino-4-oxobut-2-enoic acid) is a dicarboxylic acid monoamide.[1][2] It is

functionally related to maleic acid and can be formed by the reaction of maleic anhydride with

ammonia.[3] In biological systems, it is known to be the product of the enzymatic hydrolysis of

maleimide by the enzyme maleimide hydrolase.[3] Its presence has been identified in

microorganisms such as Escherichia coli and Trypanosoma brucei, and it has been detected,

although not quantified, in human blood.[2][4]
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Table 1: Chemical and Physical Properties of Maleamic Acid

Property Value Reference(s)

Molecular Formula C₄H₅NO₃ [2]

Molecular Weight 115.09 g/mol [2]

CAS Number 557-24-4 [2]

IUPAC Name
(Z)-4-amino-4-oxobut-2-enoic

acid
[2]

Appearance White solid [3]

Melting Point 158–161 °C [3]

Metabolic Pathways and Biological Formation
The primary known route for the biological formation of maleamic acid is through the

hydrolysis of maleimides. N-substituted maleimides are reactive compounds that can form

adducts with nucleophiles, such as the thiol group of glutathione. In E. coli, a detoxification

pathway has been described where N-ethylmaleimide (NEM) is conjugated with glutathione,

followed by the hydrolysis of the imide bond to release the less toxic N-ethylmaleamic acid
and regenerate glutathione.[5][6][7] This suggests that the formation of maleamic acids can be

a mechanism for cellular detoxification of maleimide-containing xenobiotics.

While a direct analogous pathway has not been fully elucidated in mammals, the enzymatic

machinery for glutathione conjugation and hydrolysis is ubiquitous, suggesting a similar

detoxification route may exist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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